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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276 Get Quote

Strontium Acetate: A Technical Safety and
Handling Guide
This technical guide provides an in-depth overview of the material safety information for

strontium acetate, tailored for researchers, scientists, and professionals in drug development.

The information is compiled from various material safety data sheets (MSDS) and chemical

databases to ensure a comprehensive understanding of its properties and handling

requirements.

Chemical Identification and Physical Properties
Strontium acetate, with the CAS number 543-94-2, is the strontium salt of acetic acid.[1] It is

commonly available as a white, crystalline solid, often in its hemihydrate form.[1][2] It is known

to be soluble in water and is generally considered stable under normal storage conditions.[2][3]

Table 1: Chemical Identifiers for Strontium Acetate
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Identifier Value

IUPAC Name Strontium diacetate[4]

CAS Number 543-94-2[1][4][5]

EC Number 208-854-8[5][6]

Molecular Formula Sr(CH₃COO)₂ or C₄H₆O₄Sr[4][5]

Molar Mass 205.71 g/mol (anhydrous)[4][5]

| Common Synonyms | Acetic acid, strontium salt; Strontium diacetate[1][7] |

Table 2: Physical and Chemical Properties of Strontium Acetate

Property Value

Appearance White crystalline solid[3][8]

Odor Odorless to vinegar-like[2][9]

Density 2.099 g/cm³[2][3]

Melting Point 150 °C (302 °F) (decomposes)[2][3]

Solubility
Soluble in water.[3][5] Slightly soluble in alcohol.

[1]

| Stability | Stable under ordinary conditions of use and storage.[2][5] |

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, strontium acetate is generally not classified as a hazardous substance or mixture.

[4][5][7] However, as with many chemical compounds, it may cause mild irritation upon contact

with eyes, skin, or the respiratory tract.[1][7][8] Ingestion of large quantities may lead to

gastrointestinal irritation.[1]

Diagram 1: Hazard Summary
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Potential Hazards of Strontium Acetate

Strontium Acetate GHS Classification: Not Classified May cause mild irritation upon contact
Routes of Exposure

Eye Contact Skin Contact Inhalation Ingestion

Potential Effects

Mild Eye Irritation Mild Skin Irritation Respiratory Tract Irritation Gastrointestinal Irritation
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leads to
leads to

leads to
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Caption: Potential hazards associated with Strontium Acetate exposure.

Toxicological Information
Toxicological data for strontium acetate is limited. It is generally considered to have a low

order of toxicity.[1] No components present at levels greater than or equal to 0.1% are identified

as a carcinogen by IARC, ACGIH, OSHA, or NTP.[5]

Table 3: Acute Toxicity Data for Strontium Acetate

Route Species Value

Intravenous LD50 Mouse 239 mg/kg[7]

| Intravenous LD50 | Rat | 123 mg/kg[7] |

Standard material safety data sheets, from which this information is compiled, do not typically

include detailed experimental methodologies for toxicological studies. The provided LD50

values are cited from existing safety literature without elaboration on the specific protocols

used, such as the animal strain, age, sex, or observation period. For detailed experimental

designs, researchers would need to consult primary toxicological research papers, which are

beyond the scope of this safety guide.
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First-Aid Measures
In the event of exposure, standard first-aid procedures should be followed. Always seek

medical advice after administering first aid, especially if symptoms persist.[5]

Table 4: Summary of First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is
difficult, give oxygen.[1][5]

Skin Contact
Wash the exposed area with soap and plenty of

water.[5][7] Remove contaminated clothing.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, lifting lids occasionally.[5][7] Remove

contact lenses if present and easy to do.[5][7]

| Ingestion | Do NOT induce vomiting. If the person is conscious, give two glasses of water.[1]

[5] Never give anything by mouth to an unconscious person.[1][5] |

Diagram 2: First-Aid Workflow
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Identify Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air
Provide oxygen if needed Wash with soap and water Rinse with water for 15+ min Rinse mouth, give water

Do NOT induce vomiting

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Caption: Decision workflow for first-aid response to strontium acetate exposure.

Fire-Fighting and Accidental Release Measures
Strontium acetate is non-flammable.[5] However, it may be combustible at high temperatures.

[1] In case of a fire in the surrounding area, use extinguishing media appropriate for the local

circumstances.

Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5][7]

Products of Combustion: Oxides of carbon (CO, CO₂) and strontium.[1][5]

Protective Equipment: In the event of a fire, wear full protective clothing and a self-contained

breathing apparatus (SCBA).[5][7]

For spills, appropriate containment and cleanup procedures should be implemented to prevent

environmental contamination and personnel exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1198276?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198276?utm_src=pdf-body
https://www.benchchem.com/product/b1198276?utm_src=pdf-body
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://ammol.org/strontiumacetate-safetydatasheet.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 3: Spill Response Workflow

Actions based on Spill Size

Spill Detected

Ensure adequate ventilation
Evacuate unnecessary personnel

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill
Prevent entry into drains

Small Spill: Sweep or vacuum solid material
into a suitable disposal container

Small

Large Spill: Use a shovel to place
material into a disposal container

Large

Clean the contaminated surface
with water

Dispose of waste according to
local regulations

Click to download full resolution via product page

Caption: General workflow for responding to an accidental spill of strontium acetate.
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Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to maintain the chemical's integrity and

ensure personnel safety.

Handling: Use in a well-ventilated area.[10] Avoid generating dust.[7] Avoid contact with skin,

eyes, and clothing.[5] Do not ingest or inhale.[5] Wash hands thoroughly after handling.[7]

Storage: Store in a cool, dry, and well-ventilated area.[1][5] Keep the container tightly closed

and protected from heat and sunlight.[1][5] It is hygroscopic and should be protected from

moisture.[5]

Incompatibilities: Reactive with strong oxidizing agents and acids.[1][5]

While no specific occupational exposure limits have been established for strontium acetate,

engineering controls and personal protective equipment (PPE) are recommended to minimize

exposure.[5]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Engineering Controls

Use process enclosures or local exhaust
ventilation to control airborne dust levels.
[1][5]

Eye/Face Protection Wear chemical safety goggles or glasses.[1][10]

Skin Protection
Wear protective gloves (e.g., neoprene or nitrile

rubber) and clean, body-covering clothing.[7]

| Respiratory Protection | If dust is generated and engineering controls are insufficient, use a

NIOSH-approved particulate respirator.[1][7] |

Diagram 4: Recommended Personal Protective Equipment
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Personal Protective Equipment

Engineering Controls

Recommended PPE for Handling Strontium Acetate
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Caption: Recommended PPE and engineering controls for handling strontium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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